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Compound of Interest

Compound Name: Flovagatran sodium

Cat. No.: B15576711 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical guidance for the proper disposal of

Flovagatran sodium, a potent and reversible thrombin inhibitor used in thrombosis research.

[1] Adherence to these procedures is essential to ensure the safety of laboratory personnel and

to maintain environmental compliance. Given the absence of a specific Safety Data Sheet

(SDS), a cautious approach, treating the compound as potentially hazardous, is mandatory.

Core Safety and Handling Principles
All personnel handling Flovagatran sodium should wear appropriate personal protective

equipment (PPE), including but not limited to chemical-resistant gloves, safety glasses with

side shields, and a lab coat. All handling of the solid compound should be performed in a well-

ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Quantitative Data Summary
Due to the limited publicly available data for Flovagatran sodium, a comprehensive

quantitative hazard assessment is not possible. The following table summarizes the available

information.
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Parameter Value/Information Source/Comment

Chemical Name Flovagatran sodium -

Synonyms TGN 255 sodium [1]

CAS Number 871575-98-3 [1]

Molecular Formula C₂₇H₃₆BN₃NaO₇ [2]

Primary Hazards

Unknown. Treat as potentially

hazardous. May have

biological activity as a thrombin

inhibitor.

General principle for novel

compounds

Storage Temperature

Room temperature in

continental US; may vary

elsewhere.

[1]

Experimental Protocol for Disposal
A documented waste disposal plan must be in place before commencing any research

involving Flovagatran sodium. The following protocol outlines the recommended steps for the

proper disposal of Flovagatran sodium and associated contaminated materials.

Step 1: Waste Segregation
Proper segregation of waste is the first critical step to ensure safe and compliant disposal.

Solid Flovagatran Sodium Waste:

Collect unused, expired, or surplus solid Flovagatran sodium in its original container or a

clearly labeled, sealed, and chemically compatible container.

The container must be labeled "Hazardous Waste" and include the full chemical name

("Flovagatran sodium"), and any known hazard warnings.

Liquid Flovagatran Sodium Waste:
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Solutions containing Flovagatran sodium should be collected in a designated, leak-proof,

and shatter-resistant waste container.

The container must be clearly labeled as "Hazardous Waste" with the chemical name and

approximate concentration.

Aqueous solutions of water-soluble, non-hazardous salts may be eligible for drain disposal

in some jurisdictions, but in the absence of definitive hazard data for Flovagatran
sodium, this method is not recommended.[3][4]

Contaminated Labware:

Disposable items such as pipette tips, centrifuge tubes, gloves, and bench paper that have

come into direct contact with Flovagatran sodium must be considered contaminated.

These items should be collected in a designated, lined hazardous waste container.

Step 2: Spill Management
In the event of a spill, the following procedure should be followed:

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Absorb: For liquid spills, use an inert absorbent material such as vermiculite or sand.

Collect: Carefully sweep or scoop the absorbed material and any solid powder into a

designated hazardous waste container.

Decontaminate: Clean the spill area with a suitable laboratory detergent and water. A final

wipe-down with a 1% sodium hypochlorite solution (bleach) can be an effective

decontamination step for surfaces, followed by a final rinse with water.

Dispose of Cleaning Materials: All materials used for cleanup must be disposed of as

hazardous waste.
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Step 3: Final Disposal
Chemical Waste: All segregated waste containing Flovagatran sodium (solid, liquid, and

contaminated labware) must be disposed of through the institution's designated hazardous

waste management program.

Incineration: The recommended method of disposal for this type of material is incineration by

a licensed and approved waste disposal facility.[5]

Regulatory Compliance: Disposal must be in strict accordance with all local, state, and

federal regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of Flovagatran
sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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